Cas no 263016-17-7 (1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide)

• Product Name: 1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide
• CAS No: 263016-17-7
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• MDL: MFCD00085081
• CID: 914411
• PubChem ID: 2744172
• Update Time: 2025-10-24

1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide
• 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acidhydrazide
• 2-ethyl-5-methylpyrazole-3-carbohydrazide
• 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-methyl-, hydrazide
• Oprea1_693923
• BRD-K01882265-001-01-3
• SCHEMBL23115923
• 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid hydrazide
• 1-Ethyl-3-methyl-1H-pyrazole-5-carbohydrazide, AldrichCPR
• A919604
• 263016-17-7
• SB86071
• HMS1533O16
• J-016371
• MFCD00085081
• DTXSID30372520
• AKOS006274392
• 2-ethyl-5-methyl-pyrazole-3-carbohydrazide
• CS-0206868
• Maybridge4_004548
• LS-10787
• 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylicacidhydrazide

• MDL： MFCD00085081
• Inchi： 1S/C7H12N4O/c1-3-11-6(7(12)9-8)4-5(2)10-11/h4H,3,8H2,1-2H3,(H,9,12)
• InChI Key： SPEWPMBDWDUKSU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C)=NN1CC)NN

Computed Properties

• Exact Mass: 168.10126
• Monoisotopic Mass: 168.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.3
• Refractive Index: 1.608
• PSA: 72.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide

Introduction to 1-Ethyl-3-Methyl-1H-Pyrazole-5-Carbohydrazide (CAS No. 263016-17-7)

1-Ethyl-3-methyl-1H-pyrazole-5-carbohydrazide (CAS No. 263016-17-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of 1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide features a pyrazole ring substituted with an ethyl and a methyl group, along with a carbohydrazide moiety, making it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide is characterized by its unique combination of functional groups. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which provides the molecule with high stability and reactivity. The ethyl and methyl substituents on the pyrazole ring enhance its lipophilicity, which can improve its bioavailability and cellular uptake. The carbohydrazide group, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it an important functional group in the design of bioactive molecules.

Recent studies have highlighted the potential of 1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide in various therapeutic areas. One notable application is in the field of anti-inflammatory drug development. Pyrazole derivatives have been extensively studied for their anti-inflammatory properties, and 1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide has shown promising results in inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide has also been investigated for its antitumor activity. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of NF-kB, a transcription factor that plays a crucial role in cancer progression. These findings suggest that 1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of 1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. Furthermore, it has demonstrated low toxicity in animal models, indicating its safety for further clinical evaluation.

In the context of drug discovery, the synthesis and modification of 1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide have been explored to optimize its biological activity and pharmacological properties. Various synthetic routes have been developed to produce this compound efficiently, including microwave-assisted synthesis and green chemistry approaches. These methods not only enhance the yield and purity of the final product but also reduce environmental impact, making them highly desirable in industrial settings.

The potential applications of 1-ethyl-3-methyl-1H-pyrazole-5-carbohydrazide extend beyond traditional pharmaceuticals. It has also been investigated for its use in agrochemicals, where its insecticidal and fungicidal properties have been reported. These findings open up new avenues for the development of environmentally friendly pesticides that can help address challenges in agriculture.

In conclusion, 1-Ethyl-3-methyl-1H-pyrazole-5-carbohydrazide (CAS No. 263016-17-7) is a multifaceted compound with significant potential in various fields of research and development. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for further exploration and application in drug discovery, agrochemicals, and other areas. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the scientific community.